Cas no 81715-96-0 (3-Phenylchroman-7-ol)

• Product Name: 3-Phenylchroman-7-ol
• CAS No: 81715-96-0
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 708179
• PubChem ID: 20496761
• Update Time: 2024-03-01

3-Phenylchroman-7-ol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol,3,4-dihydro-3-phenyl-
• 2H-1-Benzopyran-7-ol,3,4-dihydro-3-phenyl-(9CI)
• 3-Phenylchroman-7-ol
• 7-hydroxyisoflavane
• LKMWTIGVJAWQHQ-UHFFFAOYSA-N
• BDBM50419934
• 3-phenyl-3,4-dihydro-2H-1-benzopyran-7-ol
• 7-hydroxy-3-phenyl-3,4-dihydro-2H-1-benzopyrane
• 3-phenyl-7-hydroxy-3,4-dihydro-2H-1-benzopyrane

• Inchi： 1S/C15H14O2/c16-14-7-6-12-8-13(10-17-15(12)9-14)11-4-2-1-3-5-11/h1-7,9,13,16H,8,10H2
• InChI Key： LKMWTIGVJAWQHQ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CC(C2C=CC=CC=2)C1)O

Computed Properties

• Exact Mass: 226.099
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids